Cas no 42717-06-6 (N-acetyl-Tryptophan ethyl ester)

• Product name: N-acetyl-Tryptophan ethyl ester
• CAS No: 42717-06-6
• MF: C₁₅H₁₈N₂O₃
• MW: 274.31502
• CID: 928358
• PubChem ID: 304749

N-acetyl-Tryptophan ethyl ester Chemical and Physical Properties

Names and Identifiers

• N-acetyl-Tryptophan ethyl ester
• ethyl 2-acetamido-3-(1H-indol-3-yl)propanoate
• AC1L75NQ
• Acetyl-L-tryptophan ethyl ester
• acetyltryptophan ethylester
• ACMC-209g6c
• Ac-Trp-OEt
• ethyl N-acetyl-tryptophanate
• L-Tryptophan, N-acetyl-, ethyl ester
• N-acetyltryptophan ethyl ester
• N-Acetyl-tryptophan-ethylester
• NSC201443
• SureCN850315
• Tryptophan, N-acetyl, ethyl ester
• DTXSID00308018
• AC-19243
• DB-046259
• 42717-06-6
• MFCD00005643
• AKOS015963035
• Ethyl (S)-2-Acetamido-3-(1H-indol-3-yl)propanoate
• SY065197
• Ethyl N(alpha)-acetyl-dl-tryptophanate
• SCHEMBL850315
• Ethyl acetyl-DL-tryptophanate
• NSC-201443
• KQGQONPKSKUHHT-UHFFFAOYSA-N
• Ethyl 2-(acetylamino)-3-(1H-indol-3-yl)propanoate #
• DS-000960

• MDL： MFCD04221049
• Inchi： InChI=1S/C15H18N2O3/c1-3-20-15(19)14(17-10(2)18)8-11-9-16-13-7-5-4-6-12(11)13/h4-7,9,14,16H,3,8H2,1-2H3,(H,17,18)
• InChI Key： KQGQONPKSKUHHT-UHFFFAOYSA-N
• SMILES： CCOC(C(NC(C)=O)CC1=CNC2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 274.13184
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 71.19
• LogP: 2.16910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives